Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

furfuryl mercaptan sensitization and safety
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Compound Focus: Furfuryl mercaptan

CAS No.: 98-02-2

Cat. No.: S584587

Chemical Identification and Properties

Property Specification

CAS Registry Number 98-02-2 [1] [2]

Systematic Name 2-Furanmethanethiol [1] [2]

Other Common Names Furfuryl mercaptan, 2-Furfurylthiol [2]
Empirical Formula C5H60S [2]

Molar Mass 114.17 g/mol [2]

Appearance Colorless oily liquid [2]

Boiling Point 155-160 °C (at 759 mm Hg) [3] [2]
Water Solubility 0.5g/L[2]

Hazard Information and Safe Handling

The table below summarizes the GHS hazard classification for furfuryl mercaptan [2].
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Hazard Class GHS Code & Hazard Statement
Flammable Liquids H226: Flammable liquid and vapor
Acute Toxicity (Oral) H302: Harmful if swallowed

Acute Toxicity (Dermal) H312: Harmful in contact with skin
Serious Eye Damage/Irritation H319: Causes serious eye irritation
Acute Toxicity (Inhalation) H331: Toxic if inhaled

Specific Target Organ Toxicity (Single Exposure) H335: May cause respiratory irritation

Key Handling Precautions:

e Odor and Health Effects: The odor is extremely disagreeable, and the substance in high
concentration can cause headaches. An effective fume hood is absolutely essential for any work
with this compound [3].

e Storage: Store as a flammable liquid in a well-ventilated, cool area away from oxidizers.

Synthesis and Stability

Synthesis Protocol A common synthesis method involves the acid-catalyzed reaction of furfuryl alcohol

with thiourea [3] [2]. The workflow is as follows:
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Critical Note on Synthesis: Temperatures above 60°C and supplementary refluxing should be avoided

because the sensitive furan ring is easily destroyed under these conditions [3].

Stability and Degradation Furfuryl mercaptan is a reactive molecule and its stability is a key

consideration for experiments.

e Susceptibility to Degradation: It reacts readily under Fenton-type reaction conditions (involving
hydrogen peroxide and iron), with studies showing up to 90% degradation within 1 hour at 37°C [4].
Losses are lower at room temperature (22°C) or when reaction reagents are omitted [4].

e Primary Degradation Product: The major volatile product of its degradation is difurfuryl disulfide,
a dimer of furfuryl mercaptan [4].

¢ Radical Formation: Its degradation involves the formation of hydroxyl and carbon-centered radicals
[4]. The diagram below illustrates the general degradation pathway.
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Frequently Asked Questions (FAQSs)

Q: What is the primary commercial use of furfuryl mercaptan? A: It is a key flavor compound, best
known as the principal odor component of roasting and brewing coffee. On dilution, it has an agreeable,

coffee-like, caramelic-burnt, sweet aroma [2].

Q: How should I store furfuryl mercaptan in my lab? A: It should be stored as a flammable liquid in a

cool, well-ventilated area, and kept away from oxidizers and strong acids [1] [2].

Q: Is the synthesized product pure enough for use? A: According to the procedure in Organic Syntheses,
the product obtained after steam distillation and drying is of a high degree of purity and can be used without

further distillation. If needed, it can be distilled without decomposition in a nitrogen atmosphere [3].
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Guidance for Further Research
The search results lack specific data on sensitization (its potential as a skin sensitizer). To build a more
complete safety profile, I suggest you:

¢ Consult Official Safety Sheets: Search for a current Safety Data Sheet (SDS) from a major
chemical supplier using the CAS Number 98-02-2.

e Refine Your Search: Use more specific terms like "furfuryl mercaptan skin sensitization" or
"furfuryl mercaptan toxicological profile" in specialized databases such as PubMed or TOXNET.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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